Cas no 3988-03-2 (4,4'-Dibromobenzophenone)
4,4'-Dibromobenzophenone is a brominated aromatic ketone with the molecular formula C₁₃H₈Br₂O. It is a high-purity compound widely used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty polymers. Its key advantages include excellent reactivity in cross-coupling reactions, such as Suzuki and Heck couplings, due to the presence of bromine substituents at the para positions. The compound’s stability and well-defined crystalline structure facilitate precise control in synthetic applications. Additionally, it serves as a valuable building block for advanced materials, including liquid crystals and flame retardants, owing to its robust thermal and chemical properties.
4,4'-Dibromobenzophenone structure
Product Name:4,4'-Dibromobenzophenone
CAS No:3988-03-2
MF:C13H8Br2O
MW:340.010022163391
MDL:MFCD00016330
CID:44650
PubChem ID:24862600
Update Time:2025-06-07
4,4'-Dibromobenzophenone Chemical and Physical Properties
Names and Identifiers
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- 4,4'-Dibromobenzophenone
- 4,4`-DIBROMOBENZOPHENONE
- 4,4′-Dibromobenzophenone
- 4,4'-dibromobenzophenon
- 4,4-Dibromobenzophenone
- bis(4-bromophenyl)methanone
- Benzophenone,4,4'-dibromo- (6CI,7CI,8CI)
- Bis(4-bromophenyl)ketone
- Bis(p-bromophenyl) ketone
- NSC 86518
- p,p'-Dibromobenzophenone
- Methanone, bis(4-bromophenyl)-
- LFABNOYDEODDFX-UHFFFAOYSA-N
- di4-bromophenyl ketone
- Methanone, bis[4-bromophenyl]-
- NSC86518
- zlchem 265
- PubChem7494
- Benzophenone,4'-dibromo-
- bis(4-bromophenyl) ketone
- C13H8Br2O
- 4,4\\'-Dibromobenzophenone
- bis-(4-bromophenyl)methanone
- Benzophenone, 4,4'-dibromo-
- CT
- NS00008270
- 3988-03-2
- NSC-86518
- 4,4'-Dibromobenzophenone, PESTANAL(R), analytical standard
- CHEMBL75538
- 4,4 inverted exclamation marka-Dibromobenzophenone
- AS-15648
- AC-317
- 4,4'-Dibromobenzophenone, 97%
- EINECS 223-632-0
- SY038970
- FT-0696463
- AKOS009159017
- DTXSID00192919
- FT-0635095
- 4,4'-Dibromobenzophenone, purum, >=98.0% (GC)
- F0001-1120
- CS-W004608
- 4,4'-Dibromo Benzophenone
- MFCD00016330
- 4,4 inverted exclamation mark -Dibromobenzophenone
- InChI=1/C13H8Br2O/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8
- D5211
- SCHEMBL132367
- STL557097
- DB-049492
- Bis-(4-bromo-phenyl)-methanone
- BBL103287
-
- MDL： MFCD00016330
- Inchi： 1S/C13H8Br2O/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8H
- InChI Key： LFABNOYDEODDFX-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=CC=1)Br)=O
- BRN： 2049958
Computed Properties
- Exact Mass: 337.89400
- Monoisotopic Mass: 337.894
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: No data available
- Density: 1.6584 (rough estimate)
- Melting Point: 171-174 °C (lit.)
- Boiling Point: 395°C(lit.)
- Flash Point: 121.0±7.5 °C
- Refractive Index: 1.5220 (estimate)
- Water Partition Coefficient: Soluble in ethanol, 2-propanol, acetone and toluene. Miscible with water.
- PSA: 17.07000
- LogP: 4.44260
- λmax: 266(MeOH)(lit.)
- Sensitiveness: Sensitive to light
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4,4'-Dibromobenzophenone Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：UN 2811
- WGK Germany：3
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S22-S24/25
- Storage Condition：Store at room temperature
- Safety Term：S22;S24/25
- Risk Phrases：R36/37/38
4,4'-Dibromobenzophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
4,4'-Dibromobenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DZ524-5g |
4,4'-Dibromobenzophenone |
3988-03-2 | 98% | 5g |
￥184.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DZ524-25g |
4,4'-Dibromobenzophenone |
3988-03-2 | 98% | 25g |
￥702.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DZ524-1g |
4,4'-Dibromobenzophenone |
3988-03-2 | 98% | 1g |
￥60.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DZ524-100g |
4,4'-Dibromobenzophenone |
3988-03-2 | 98% | 100g |
￥2419.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D5211-5g |
4,4'-Dibromobenzophenone |
3988-03-2 | 98.0%(GC) | 5g |
￥1575.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D5211-1g |
4,4'-Dibromobenzophenone |
3988-03-2 | 98.0%(GC) | 1g |
￥345.0 | 2022-06-10 | |
| Fluorochem | 201469-1g |
4,4'-Dibromobenzophenone |
3988-03-2 | 98% | 1g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 201469-5g |
4,4'-Dibromobenzophenone |
3988-03-2 | 98% | 5g |
￡44.00 | 2022-03-01 | |
| Fluorochem | 201469-25g |
4,4'-Dibromobenzophenone |
3988-03-2 | 98% | 25g |
￡89.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D106543-500mg |
4,4'-Dibromobenzophenone |
3988-03-2 | 500mg |
¥510.90 | 2023-09-03 |
4,4'-Dibromobenzophenone Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3988-03-2)4,4'-Dibromobenzophenone
Order Number:A824774
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:20
Price ($):749.0/150.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3988-03-2)4,4'-Dibromobenzophenone
Order Number:sfd15123
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3988-03-2)4，4'-Dibromobenzophenone
Order Number:LE16647
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com
4,4'-Dibromobenzophenone Related Literature
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1. Synthesis and photophysical properties of 1,7-aroyl BODIPYs: an experimental and theoretical studyIlya V. Efimov,Almira R. Miftyakhova,Maria D. Matveeva,Dmitry I. Zhilyaev,Pawe?. Czulkin,Patryk Janasik,Giovanni Talarico,Leonid G. Voskressensky New J. Chem. 2022 46 19291
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Bingjia Xu,Zhenguo Chi,Zhiyong Yang,Jingbo Chen,Shaozhi Deng,Haiyin Li,Xiaofang Li,Yi Zhang,Ningsheng Xu,Jiarui Xu J. Mater. Chem. 2010 20 4135
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Xie Zhou,Haiyin Li,Zhenguo Chi,Xiqi Zhang,Jianyong Zhang,Bingjia Xu,Yi Zhang,Siwei Liu,Jiarui Xu New J. Chem. 2012 36 685
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4. Synthesis and electrochemical behaviour of [60]fullerene possessing poly(arylacetylene) dendrimer addendsAnthony G. Avent,Paul R. Birkett,Francesco Paolucci,Sergio Roffia,Roger Taylor,Norbert K. Wachter J. Chem. Soc. Perkin Trans. 2 2000 1409
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Jin Tu,Cong Liu,Yunhao Fan,Fan Liu,Kai Chang,Zijian Xu,Qianqian Li,Yiwang Chen,Zhen Li J. Mater. Chem. A 2019 7 15662
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